Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C28H30N2O6
• Molecular Weight: 490.5 g/mol
• IUPAC Name: diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-pyridin-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C28H30N2O6/c1-5-35-27(32)22-16(3)30-20-15-18(17-11-7-8-13-21(17)34-4)23(28(33)36-6-2)26(31)25(20)24(22)19-12-9-10-14-29-19/h7-14,18,23-24,30H,5-6,15H2,1-4H3
• InChI Key: MTWPHPVDSRXNOV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=CC=N3)C4=CC=CC=C4OC

Description

Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, commonly known as DMQX, is a potent and selective antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor subtype. DMQX has been widely used in scientific research to study the role of AMPA receptors in various physiological and pathological conditions.

Mechanism of Action

DMQX acts as a competitive antagonist of the AMPA receptor subtype of ionotropic glutamate receptors. It binds to the receptor site and blocks the activity of glutamate, the natural ligand for the receptor. This leads to a decrease in the excitatory activity of the central nervous system, which has been shown to have beneficial effects in various pathological conditions.
Biochemical and Physiological Effects:
DMQX has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the activity of the AMPA receptor subtype, leading to a decrease in the excitatory activity of the central nervous system. This has been shown to have beneficial effects in various pathological conditions such as epilepsy, stroke, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMQX in lab experiments is its selectivity for the AMPA receptor subtype. This allows researchers to study the specific role of this receptor subtype in various physiological and pathological conditions. However, one of the limitations of using DMQX is its potency, which can make it difficult to use in experiments involving whole animals or humans.

Future Directions

There are several future directions for the use of DMQX in scientific research. One potential direction is the development of more selective and potent AMPA receptor antagonists that can be used in experiments involving whole animals or humans. Another potential direction is the use of DMQX in combination with other drugs to study the interactions between different neurotransmitter systems in the central nervous system. Finally, the use of DMQX in the development of new therapies for neurological disorders such as epilepsy, stroke, and Alzheimer's disease is an exciting area of research.

Synthesis Methods

DMQX can be synthesized using a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 2-methoxyphenylacetonitrile with ethyl chloroacetate to form ethyl 2-(2-methoxyphenyl)acrylate. This intermediate is then reacted with 2-pyridinecarboxaldehyde and ammonium acetate to form the corresponding 1,4,5,6,7,8-hexahydroquinoline derivative. The final step involves the reaction of this intermediate with diethyl oxalate to form DMQX.

Scientific Research Applications

DMQX has been extensively used in scientific research to study the role of AMPA receptors in various physiological and pathological conditions. It has been shown to be effective in blocking the activity of AMPA receptors in the central nervous system, which has led to its use in studying the mechanisms of synaptic plasticity, learning, and memory. DMQX has also been used to study the role of AMPA receptors in various neurological disorders such as epilepsy, stroke, and Alzheimer's disease.